N-(6-bromobenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
While there isn’t specific information on the synthesis of “N-(6-bromobenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide”, related compounds have been synthesized using 1,3-dipolar cycloaddition . This involves the reaction of 6-bromobenzo[d]thiazol-2(3H)-one with propargyl bromide and different aryl azides in a copper-catalyzed one-pot reaction .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not explicitly mentioned in the search results. A related compound, 1-(6-Bromobenzo[d] thiazol-2-yl)hydrazine, has a molecular weight of 244.114 .Scientific Research Applications
Synthesis and Chemical Characterization
N-(6-bromobenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide and its derivatives have been a subject of interest in the field of medicinal chemistry. A study outlined the synthesis of various thiazolyl benzamide derivatives, exploring their potential as antifungal agents. The derivatives were characterized by IR, 1H-NMR, and mass spectral data, highlighting the chemical structure and properties of these compounds (Narayana et al., 2004).
Antimicrobial Properties
Research into the antimicrobial properties of benzothiazolyl derivatives has shown that certain compounds in this class exhibit significant activity against microbial strains. A study synthesized a series of compounds and assessed their antimicrobial activity through in vitro methods and in-silico molecular docking studies. The results demonstrated good to moderate activity against specific bacterial and fungal strains, suggesting the potential of these compounds in developing new antimicrobial agents (Anuse et al., 2019).
Anticancer Activity
The anticancer potential of this compound derivatives has been explored, with some studies focusing on the design and synthesis of novel compounds. For instance, a series of substituted benzamides were synthesized and evaluated for their anticancer activity against various cancer cell lines, with several compounds exhibiting moderate to excellent activity compared to a reference drug (Ravinaik et al., 2021).
Structural and Theoretical Studies
Understanding the structural aspects and theoretical framework of these compounds is crucial for their application in medicinal chemistry. Studies have delved into the crystal structure, spectroscopic characterization, and theoretical investigation of various benzamide derivatives, providing insights into their chemical behavior and potential applications. For instance, a detailed crystal structure and theoretical study of a particular benzamide derivative were conducted to explore its synthesis and properties, enriching the understanding of its chemical nature (Polo et al., 2019).
properties
IUPAC Name |
N-(6-bromo-1,3-benzothiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12BrN3O3S/c19-11-3-6-13-14(9-11)26-18(20-13)21-17(25)10-1-4-12(5-2-10)22-15(23)7-8-16(22)24/h1-6,9H,7-8H2,(H,20,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNQBYDPDNJAMAS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)C=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12BrN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.